Cas no 99-75-2 (Methyl p-Toluate)

• Product Name: Methyl p-Toluate
• CAS No: 99-75-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00008441
• CID: 35040
• PubChem ID: 7455
• Update Time: 2025-06-30

Methyl p-Toluate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methylbenzoate
• p-Toluic acid methyl ester
• Methyl p-toluate
• Methyl p-methylbenzoate
• Methyl-p-methyl benzoate
• Methyl-p-toluate
• 4-Me-C6H4-CO2Me
• 4-methyl-benzoic acid methyl ester
• 4-Methyl-N-isopropylbenzamid
• methyl 4-methyl-benzoate
• N-Isopropyl-4-methylbenzamide
• N-Isopropyl-p-toluamid
• N-Isopropyl-p-toluamide
• p-Methyl toluate
• p-Methylbenzoic acid Methyl ester
• p-toluic acid isopropylamide
• 4-Methylbenzoic Acid Methyl Ester
• p-Carbomethoxytoluene
• Benzoic acid, 4-methyl-, methyl ester
• Methyl 4-toluate
• 4-(Methoxycarbonyl)toluene
• p-Toluic acid, methyl ester
• Methyl p-toluenecarboxylate
• p(Methoxycarbonyl)toluene
• METHYL PARA TOLUATE
• 964JP0ZZRG
• QSSJZLPUHJDYKF-UHFFFAOYSA-N
• 4-met
• Methyl p-Toluate

• MDL： MFCD00008441
• Inchi： 1S/C9H10O2/c1-7-3-5-8(6-4-7)9(10)11-2/h3-6H,1-2H3
• InChI Key： QSSJZLPUHJDYKF-UHFFFAOYSA-N
• SMILES： COC(C1C=CC(C)=CC=1)=O
• BRN： 1100609

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.06
• Melting Point: 32-35 °C (lit.)
• Boiling Point: 103-104 °C/15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: 1.5002 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• PSA: 26.30000
• LogP: 1.78160
• Vapor Pressure: 1 mmHg ( 39 °C)
• Solubility: Not determined

Methyl p-Toluate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• RTECS：XU2150000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Explosive Limit：1-9.5%(V)
• Storage Condition：Keep away from high temperatures, sparks and flames. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl p-Toluate

Methyl p-Toluate: A Comprehensive Overview

Methyl p-Toluate, also known by its CAS number 99-75-2, is a versatile organic compound with significant applications in various industries. This compound, often referred to as Methyl p-Toluate, belongs to the family of esters and is widely recognized for its role in fragrance formulations, solvents, and chemical intermediates. Its chemical structure consists of a methyl group attached to the para position of a toluate ester, making it a derivative of toluic acid.

Recent studies have highlighted the increasing importance of Methyl p-Toluate in the development of advanced materials. Researchers have explored its potential as a precursor in the synthesis of high-performance polymers and biodegradable plastics. For instance, a 2023 study published in *Chemical Engineering Journal* demonstrated how Methyl p-Toluate can be utilized to create eco-friendly polymer blends with enhanced thermal stability and mechanical properties.

The synthesis of Methyl p-Toluate typically involves the esterification of p-toluic acid with methanol under acidic catalysis. This reaction is highly efficient and is carried out on an industrial scale due to the compound's widespread demand. The physical properties of Methyl p-Toluate, such as its melting point (-30°C) and boiling point (164°C), make it suitable for various applications where stability and reactivity are crucial.

In the fragrance industry, Methyl p-Toluate is valued for its pleasant aroma, which contributes to floral and citrus notes in perfumes and cosmetics. Its ability to blend seamlessly with other fragrance components has made it a favorite among perfumers. Moreover, advancements in fragrance technology have led to the creation of more sustainable formulations, where Methyl p-Toluate plays a pivotal role in reducing environmental impact while maintaining olfactory appeal.

Beyond fragrances, Methyl p-Toluate finds extensive use as a solvent in pharmaceuticals and electronics manufacturing. Its high solubility in organic solvents and compatibility with a wide range of substrates make it ideal for dissolving resins, polymers, and other complex materials. Recent research has also explored its application in nanotechnology, where it serves as a stabilizing agent for nanoparticles used in drug delivery systems.

The global market for Methyl p-Toluate has witnessed steady growth due to increasing demand from emerging economies and the rise of green chemistry initiatives. According to a 2023 report by Grand View Research, the demand for eco-friendly chemical intermediates is driving innovation in the production processes of Methyl p-Toluate, with manufacturers adopting cleaner technologies to minimize waste and emissions.

In terms of safety and handling, Methyl p-Toluate is classified as a non-hazardous substance under normal conditions. However, proper precautions should be taken during storage and transportation to prevent exposure to heat or ignition sources. Occupational safety guidelines recommend using protective equipment when handling large quantities of this compound.

Looking ahead, the future of Methyl p-Toluate appears promising as researchers continue to uncover new applications across diverse sectors. Its role in advancing sustainable chemistry and material science positions it as a key player in shaping industries that prioritize environmental responsibility.